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Compound of Interest

Compound Name: 4-Methoxy-5-methylpyrimidine

CAS No.: 17758-12-2

Cat. No.: B096741

Get Quote

Introduction: The "Thymine Mimic" Advantage
In the landscape of heterocyclic building blocks, 4-methoxy-5-methylpyrimidine and its

halogenated derivatives (specifically 2-chloro-4-methoxy-5-methylpyrimidine) occupy a

critical niche. They serve as lipophilic, metabolically stable surrogates for thymine and uracil.

While the pyrimidine ring is ubiquitous in kinase inhibitors and antivirals, the specific

substitution pattern of the 5-methyl group combined with the 4-methoxy moiety offers two

distinct advantages for drug design:

Metabolic Blockade: The 5-methyl group blocks the metabolically vulnerable C-5 position,

preventing oxidation by cytochrome P450 enzymes—a common clearance pathway for

unsubstituted pyrimidines [1].

Electronic Modulation: The 4-methoxy group acts as both a hydrogen bond acceptor and a

"masked" carbonyl. It locks the pyrimidine in the aromatic lactim form, increasing solubility

and permeability compared to the corresponding lactam (thymine) tautomer.
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This guide details the practical application of this scaffold, focusing on the commercially

dominant building block 2-chloro-4-methoxy-5-methylpyrimidine (CAS 22536-63-6).

Chemical Reactivity Profile
Understanding the electronic bias of the ring is prerequisite to successful functionalization.

Position Reactivity Type Mechanism Notes

C-2 (Cl) High SNAr / Pd-Catalysis

The most electrophilic

site. The adjacent

nitrogens activate the

C-Cl bond for

displacement by

amines or cross-

coupling.

C-4 (OMe) Moderate/Low Hydrolysis / SNAr

Acts as a protecting

group for the oxo-

form. Can be

displaced by strong

nucleophiles or

hydrolyzed under

acidic conditions.

C-5 (Me) Low (Steric) Lateral Lithiation

Provides steric bulk.

Can undergo lateral

lithiation only under

specific, directed

conditions

(Advanced).

C-6 (H) Moderate
C-H Activation /

Lithiation

The most acidic ring

proton. Accessible for

Li-TMP mediated

lithiation followed by

electrophilic quench.

[1]
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Decision Logic for Scaffold Functionalization
The following diagram illustrates the standard workflow for elaborating this building block into a

lead candidate.
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Figure 1: Synthetic decision tree for 2-chloro-4-methoxy-5-methylpyrimidine. The C-2

chloride is the primary handle for diversity.

Application Protocols
Protocol A: Regioselective C-2 Amination (SNAr)
Application: Synthesis of aminopyrimidine cores common in PI3K, EGFR, and CDK inhibitors.

Rationale: The 2-chloro position is significantly more reactive than the 4-methoxy group due to

the inductive effect of the two flanking nitrogen atoms.

Materials:

2-Chloro-4-methoxy-5-methylpyrimidine (1.0 equiv)

Target Amine (e.g., aniline or aliphatic amine) (1.1 equiv)

Base:

-Diisopropylethylamine (DIPEA) (2.5 equiv)

Solvent:

-Butanol or 1,4-Dioxane (anhydrous)
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Step-by-Step Methodology:

Preparation: In a dry pressure vial equipped with a magnetic stir bar, dissolve 2-chloro-4-
methoxy-5-methylpyrimidine (100 mg, 0.63 mmol) in

-butanol (3.0 mL).

Addition: Add the target amine (0.69 mmol) followed by DIPEA (0.27 mL, 1.58 mmol).

Reaction: Seal the vial and heat to 110 °C for 12–16 hours.

Note: Microwave irradiation at 130 °C for 45 minutes is a viable alternative for sluggish

anilines.

Monitoring: Monitor via LC-MS. The product peak should show the displacement of Cl (M-

35+Amine).

Work-up: Concentrate the solvent under reduced pressure. Dilute the residue with EtOAc (20

mL) and wash with water (2 x 10 mL) and brine (10 mL).

Purification: Dry over Na

SO

, filter, and concentrate. Purify via flash column chromatography (Hexanes/EtOAc gradient).

Validation checkpoint: If the 4-methoxy group is displaced (a common side reaction with very

nucleophilic amines at high temp), lower the temperature to 80 °C and switch solvent to

isopropanol.

Protocol B: Palladium-Catalyzed Suzuki-Miyaura
Coupling
Application: Installing aryl or heteroaryl groups at C-2 to create bi-aryl scaffolds. Rationale:

SNAr is poor for forming C-C bonds. Pd-catalysis utilizes the oxidative addition into the C-Cl

bond.

Materials:
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2-Chloro-4-methoxy-5-methylpyrimidine (1.0 equiv)

Aryl Boronic Acid (1.2 equiv)

Catalyst: Pd(dppf)Cl

·CH

Cl

(5 mol%)

Base: K

CO

(2.0 M aqueous solution, 3.0 equiv)

Solvent: 1,4-Dioxane (degassed)

Step-by-Step Methodology:

Inert Atmosphere: Purge a reaction vial with nitrogen or argon.

Loading: Add the pyrimidine substrate, boronic acid, and Pd catalyst to the vial.

Solvent System: Add 1,4-dioxane and the aqueous K

CO

solution. The biphasic system requires vigorous stirring.

Reaction: Heat to 90 °C for 4–6 hours.

Work-up: Cool to room temperature. Filter through a pad of Celite to remove Palladium

black. Wash the pad with EtOAc.

Purification: Partition the filtrate between EtOAc and water. Isolate the organic layer, dry, and

purify via silica gel chromatography.
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Advanced Strategy: The "Masked" Thymine
In many antiviral programs, the target is a derivative of thymine (5-methyluracil). However,

direct alkylation of thymine often leads to mixtures of N1 and N3 isomers.

The Solution: Use 4-methoxy-5-methylpyrimidine derivatives.

Perform chemistry at C-2 or C-6 (as per protocols above).

Hydrolysis Step: Treat the purified intermediate with 4N HCl in Dioxane or aqueous

HBr/AcOH at 60 °C.

Result: The 4-methoxy group is hydrolyzed to the carbonyl, revealing the NH lactam

(thymine core) exclusively, avoiding regioselectivity issues during synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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